Cas no 13118-94-0 (1,3-bis(4-nitrophenoxy)benzene)

• Product Name: 1,3-bis(4-nitrophenoxy)benzene
• CAS No: 13118-94-0
• MF: C₁₈H₁₂N₂O₆
• MW: 352.297684669495
• CID: 1227519
• PubChem ID: 3106068
• Update Time: 2025-04-20

1,3-bis(4-nitrophenoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-bis(4-nitrophenoxy)benzene
• benzene, 1,3-bis(4-nitrophenoxy)-
• 1,3-bis(4-nitrophenoxy)-Benzene
• 4,4'-(1,3-Phenylenebisoxy)bis(1-nitrobenzene)
• 1,3-bis-( 4-nitrophenoxy)benzene
• DTXSID70884576
• GGQPNVUCTKRSFS-UHFFFAOYSA-N
• AKOS000746333
• Oprea1_359740
• 1,3-BIS-(4-NITROPHENOXY)-BENZENE
• SCHEMBL7632953
• STK291011
• 13118-94-0
• Oprea1_151904
• 4,4/'-(1,3-Phenylenebisoxy)bis(1-nitrobenzene)
• 1-nitro-4-[3-(4-nitrophenoxy)phenoxy]benzene

• Inchi： 1S/C18H12N2O6/c21-19(22)13-4-8-15(9-5-13)25-17-2-1-3-18(12-17)26-16-10-6-14(7-11-16)20(23)24/h1-12H
• InChI Key： GGQPNVUCTKRSFS-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])C1C=CC=C(C=1)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 352.06956
• Monoisotopic Mass: 352.06953611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 104.74